![molecular formula C7H5BrN2O2 B035133 7-Bromo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one CAS No. 105544-36-3](/img/structure/B35133.png)
7-Bromo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
Cat. No. B035133
CAS No.:
105544-36-3
M. Wt: 229.03 g/mol
InChI Key: UTPFXZJAASMEDW-UHFFFAOYSA-N
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Patent
US07205295B2
Procedure details
In concentrated hydrochloric acid (8 mL) was stirred intermediate 65 (1.0 g, 3.43 mmol) which was then cooled to 0° C. This was then treated, in parts, with tin dust (0.92 g, 7.8 mmol) and then warmed to 80° C. for 1 hour. The mixture was cooled to room temperature and diluted with water (100 mL). The mixture was stirred to form a precipitate. The solid was collected by filtration, washed with water (10 mL), and dried at 65° C. for 3 hours under a vacuum to give the title compound. MS: M++1=230.9 Da. Intermediate 67: 1-Benzyl-7-bromo-1H-pyrido[2,3-b][1,4]oxazin-2-one. In DMF (30 mL) was stirred intermediate 66 (650 mg, 2.83 mmol) and cesium carbonate (3.9 g, 12 mmol). To this was added, dropwise, benzyl bromide (513 mg, 3.0 mmol) and the mixture was stirred overnight at room temperature. The mixture was filtered free of insolubles and the DMF was evaporated at reduced pressure to give a crude oil which was purified by MPLC (90 g silica gel column, 9:1 (methylene chloride/ethyl acetate). The appropriate fractions were combined and evaporated at reduced pressure to give the title compound. MS: M++1=321.0 Da.
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Intermediate 67
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Reaction Step One
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1-Benzyl-7-bromo-1H-pyrido[2,3-b][1,4]oxazin-2-one
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Reaction Step Two
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intermediate 66
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650 mg
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Reaction Step Four
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cesium carbonate
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3.9 g
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Reaction Step Four
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REACTION_CXSMILES
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C([N:8]1[C:13](=[O:14])[CH2:12][O:11][C:10]2[N:15]=[CH:16][C:17]([Br:19])=[CH:18][C:9]1=2)C1C=CC=CC=1.C(=O)([O-])[O-].[Cs+].[Cs+].C(Br)C1C=CC=CC=1>CN(C=O)C>[Br:19][C:17]1[CH:16]=[N:15][C:10]2[O:11][CH2:12][C:13](=[O:14])[NH:8][C:9]=2[CH:18]=1 |f:1.2.3|
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Intermediate 67
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1-Benzyl-7-bromo-1H-pyrido[2,3-b][1,4]oxazin-2-one
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C(C1=CC=CC=C1)N1C2=C(OCC1=O)N=CC(=C2)Br
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513 mg
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C(C1=CC=CC=C1)Br
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intermediate 66
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650 mg
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cesium carbonate
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3.9 g
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C([O-])([O-])=O.[Cs+].[Cs+]
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30 mL
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solvent
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CN(C)C=O
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Conditions
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Conditions are dynamic
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1
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See reaction.notes.procedure_details.
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Workups
ADDITION
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ADDITION
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To this was added
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FILTRATION
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FILTRATION
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The mixture was filtered free of insolubles
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CUSTOM
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CUSTOM
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the DMF was evaporated at reduced pressure
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CUSTOM
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CUSTOM
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to give a crude oil which
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CUSTOM
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CUSTOM
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was purified by MPLC (90 g silica gel column, 9:1 (methylene chloride/ethyl acetate)
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CUSTOM
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CUSTOM
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evaporated at reduced pressure
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Outcomes
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product
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BrC1=CC2=C(OCC(N2)=O)N=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
